Cas no 2171231-87-9 ((2R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid)

• Product Name: (2R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid
• CAS No: 2171231-87-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6035170
• PubChem ID: 165546542
• Update Time: 2025-05-19

(2R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid
• 2171231-87-9
• EN300-1520477
• (2R)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-16(2)23(24(29)28-14-8-7-13-22(28)25(30)31)27-26(32)33-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-23H,7-8,13-15H2,1-2H3,(H,27,32)(H,30,31)/t22-,23+/m1/s1
• InChI Key： RWDJKJRIBXDZLY-PKTZIBPZSA-N
• SMILES： O(C(N[C@@H](C(C)C)C(N1CCCC[C@@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid

Introduction to (2R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic Acid (CAS No. 2171231-87-9)

(2R)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid, with the CAS number 2171231-87-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their intricate structural features and potential biological activities. The presence of multiple stereocenters, including the (2R) and (2S) configurations, makes it a subject of interest for medicinal chemists seeking to develop novel therapeutic agents.

The structure of this compound features a piperidine ring, which is a common motif in many bioactive molecules due to its ability to mimic the binding pockets of biological targets. The piperidine ring is further functionalized with a 3-methylbutanoyl side chain, which adds to the complexity of the molecule and may contribute to its binding interactions with biological receptors. Additionally, the presence of a (9H-fluoren-9-yl)methoxycarbonyl group introduces a fluorinated aromatic moiety, which is often employed in drug design to enhance metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of peptidomimetics, which are synthetic molecules designed to mimic the structure and function of natural peptides but with improved pharmacokinetic properties. The compound (CAS No. 2171231-87-9) can be considered as a potential peptidomimetic due to its structural resemblance to certain peptide sequences. The use of peptidomimetics in drug development offers several advantages, including increased oral bioavailability, reduced immunogenicity, and improved resistance to enzymatic degradation.

The< strong>fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecule is particularly noteworthy. Fmoc groups are commonly used in solid-phase peptide synthesis (SPPS) and are known for their stability under basic conditions. This feature makes them ideal for protecting amino groups during synthetic procedures while allowing for selective deprotection at later stages. The incorporation of an Fmoc group in this compound suggests that it may be synthesized using SPPS or similar techniques, which are widely employed in the pharmaceutical industry for the efficient production of complex molecules.

One of the key areas where this compound shows promise is in the field of central nervous system (CNS) drug discovery. Piperidine derivatives have been extensively studied for their potential as CNS-active agents due to their ability to cross the blood-brain barrier and interact with various neurotransmitter receptors. The specific stereochemistry of this compound may influence its pharmacological profile, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds with unique structural features are more likely to exhibit novel biological activities and overcome issues related to drug resistance. The complexity of (CAS No. 2171231-87-9) makes it an attractive candidate for structure-based drug design approaches. By leveraging computational modeling techniques, researchers can predict how this molecule might interact with biological targets and optimize its structure for improved efficacy.

The< strong>3-methylbutanoyl side chain in the molecule may also contribute to its biological activity by influencing its solubility and metabolic stability. In drug development, achieving an optimal balance between lipophilicity and solubility is crucial for ensuring good pharmacokinetic properties. The presence of this side chain could potentially enhance the compound's ability to reach its target site while minimizing unwanted side effects.

In conclusion, (CAS No. 2171231-87-9) represents a promising lead compound for further exploration in pharmaceutical research. Its unique structural features, including multiple stereocenters and functional groups such as the Fmoc protected amino group and fluorenyl moiety, make it an intriguing candidate for developing novel therapeutic agents. As our understanding of biological targets continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases.